Cas no 1207026-06-9 (2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide)

• Product Name: 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide
• CAS No: 1207026-06-9
• MF: C₂₀H₁₅Cl₂N₃O₂
• MW: 400.258002519608
• CID: 5857775
• PubChem ID: 45503902
• Update Time: 2025-11-01

2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-[[[(2-chlorophenyl)amino]carbonyl]amino]phenyl]-
• 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide
• 2-chloro-N-[2-[(2-chlorophenyl)carbamoylamino]phenyl]benzamide
• 2-chloro-N-(2-(3-(2-chlorophenyl)ureido)phenyl)benzamide
• 1207026-06-9
• AKOS024518317
• VU0520266-1
• F5777-0018

• Inchi： 1S/C20H15Cl2N3O2/c21-14-8-2-1-7-13(14)19(26)23-17-11-5-6-12-18(17)25-20(27)24-16-10-4-3-9-15(16)22/h1-12H,(H,23,26)(H2,24,25,27)
• InChI Key： RNBMRZOTZIKGCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1NC(NC1=CC=CC=C1Cl)=O)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 399.0541321g/mol
• Monoisotopic Mass: 399.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide

Recent Advances in the Study of 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide (CAS: 1207026-06-9)

The compound 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide (CAS: 1207026-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea and benzamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide exhibits high affinity for cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's anticancer potential. Research conducted at the National Cancer Institute revealed that 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The compound's ability to cross the blood-brain barrier has also sparked interest in its application for treating glioblastoma and other central nervous system malignancies.

The synthetic pathways for 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide have been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 paper in Organic Process Research & Development described a novel catalytic method that reduces the number of synthetic steps while maintaining high enantioselectivity. These advancements in synthesis are crucial for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide have shown favorable absorption and distribution profiles in animal models. The compound demonstrates good oral bioavailability and a half-life that supports once- or twice-daily dosing regimens. However, researchers have noted the need for further optimization to address certain metabolic stability issues identified in recent in vitro and in vivo studies.

Looking forward, the research community anticipates that 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide may serve as a versatile scaffold for the development of new therapeutic agents. Its modular structure allows for various chemical modifications to enhance potency, selectivity, and drug-like properties. Several pharmaceutical companies have reportedly initiated drug discovery programs based on this chemical entity, particularly for inflammatory diseases and oncology indications.

In conclusion, the growing body of research on 2-chloro-N-(2-{[(2-chlorophenyl)carbamoyl]amino}phenyl)benzamide (CAS: 1207026-06-9) highlights its significant potential in medicinal chemistry. While challenges remain in optimizing its pharmacokinetic profile and therapeutic index, the compound represents an exciting avenue for the development of novel pharmacological agents. Continued investigation into its mechanism of action and structure-activity relationships will be crucial for translating these findings into clinical applications.